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Compound of Interest

Compound Name: Solvent blue 59

Cat. No.: B1217624 Get Quote

Introduction
Solvent Blue 59, also known by its chemical name 1,4-Bis(ethylamino)-9,10-anthraquinone, is

a synthetic anthraquinone-based dye.[1][2] It presents as a maroon powder and is

characterized by its brilliant reddish-blue hue in solution.[1][3] This solvent dye is widely utilized

across various industries, including plastics, coatings, printing inks, and for coloring

hydrocarbon solvents, greases, and waxes, owing to its excellent solubility in organic solvents,

high thermal stability, and good lightfastness.[3][4][5] In research and development, it finds

applications as a biological stain, particularly in hematology and histology, and as a fluorescent

marker.[1]

Physicochemical Properties
A summary of the key physicochemical properties of Solvent Blue 59 is provided in the table

below. This information is critical for its proper handling, storage, and application.
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Property Value Reference

CAS Number 6994-46-3 [1][2][3][6][7]

Molecular Formula C₁₈H₁₈N₂O₂ [1][2][3][7]

Molecular Weight 294.35 g/mol [1][2][3][7]

Appearance Maroon powder [1]

Melting Point 215 - 217 °C [1][7][8]

Purity ≥ 98% (Dye content) [1]

Storage Room Temperature [1]

Solubility Data
The solubility of Solvent Blue 59 in various organic solvents at 20°C is crucial for preparing

stock solutions and for its application in different formulations. The following table summarizes

its solubility.

Solvent Solubility (g/L) at 20°C

Dichloromethane 171.30

Methylbenzene (Toluene) 86.30

Butyl Acetate 30

Acetone 15

Ethyl Alcohol 5

Data sourced from Epsilon Pigments.[9]

Experimental Protocols
Protocol 1: Preparation of a Saturated Stock Solution
This protocol describes the preparation of a saturated stock solution of Solvent Blue 59 in

Dichloromethane, which can then be used for further dilutions.
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Materials:

Solvent Blue 59 powder (≥ 98% purity)

Dichloromethane (analytical grade)

Volumetric flask

Magnetic stirrer and stir bar

Spatula and weighing balance

0.22 µm syringe filter

Procedure:

Accurately weigh approximately 1.71 g of Solvent Blue 59 powder.

Transfer the powder to a 10 mL volumetric flask.

Add approximately 7 mL of Dichloromethane to the flask.

Place a magnetic stir bar in the flask and place it on a magnetic stirrer.

Stir the mixture at room temperature until the dye is completely dissolved. This may take

several minutes.

Once dissolved, add Dichloromethane to the flask until the 10 mL mark is reached.

Continue stirring for another 5 minutes to ensure homogeneity.

For applications requiring high purity, filter the solution through a 0.22 µm syringe filter to

remove any particulate matter.

Store the stock solution in a tightly sealed, light-protected container at room temperature.

Protocol 2: Staining of Polystyrene Films
This protocol outlines a method for coloring polystyrene films using a Solvent Blue 59 solution.
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Materials:

Solvent Blue 59 stock solution (e.g., in Toluene)

Polystyrene film

Shallow glass or chemical-resistant tray

Forceps

Drying oven

Procedure:

Prepare a dyeing bath by diluting the Solvent Blue 59 stock solution in Toluene to the

desired concentration in a glass tray. A typical starting concentration is 0.02-0.05% (w/v).

Using forceps, completely immerse the polystyrene film in the dyeing bath.

Allow the film to soak for a predetermined amount of time (e.g., 1-5 minutes). The duration

will affect the intensity of the color.

Remove the film from the bath with forceps, allowing excess dye solution to drip off.

Hang the film in a fume hood to allow the solvent to evaporate.

For complete drying and to ensure good dye fixation, place the film in a drying oven at a

temperature below the glass transition temperature of polystyrene (typically around 60-

80°C).

Once dry, the film is ready for analysis or use.

Visualizations
Workflow for Solvent Selection and Solution Preparation
The following diagram illustrates the logical workflow for selecting an appropriate solvent and

preparing a solution of Solvent Blue 59 for a specific application.
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Solvent Blue 59 Solution Preparation Workflow

Define Application
(e.g., Plastic, Ink, Stain)

Identify Required Properties
(e.g., Evaporation Rate, Polarity) Consult Solubility Table Select Optimal Solvent(s) Prepare Stock Solution

(Protocol 1)
Perform Serial Dilutions

to Working Concentration
Application of Dye Solution
(e.g., Staining, Formulation)

Safety and Handling of Solvent Blue 59

Personal Protective Equipment (PPE)

Handling Procedures Spill & Disposal

Nitrile Gloves Safety Goggles Lab Coat Use in a Well-Ventilated Area
(Fume Hood)

Avoid Inhaling Dust/Vapors Avoid Skin and Eye Contact

Use Dry Cleanup for Powder
Absorb Liquid Spills

Dispose in Sealed Containers
(Follow Local Regulations)

Working with
Solvent Blue 59

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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